Cas no 923460-14-4 (N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide)

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide structure
923460-14-4 structure
Product Name:N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
CAS No:923460-14-4
MF:C23H17NO5S
MW:419.449784994125
CID:5448704
PubChem ID:41582121
Update Time:2023-11-22

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

    • 923460-14-4
    • 2-benzylsulfonyl-N-(9,10-dioxoanthracen-2-yl)acetamide
    • F2982-0202
    • AKOS024479171
    • N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
    • 2-(benzylsulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)acetamide
    • N-(9,10-Dihydro-9,10-dioxo-2-anthracenyl)-2-[(phenylmethyl)sulfonyl]acetamide
    • Inchi: 1S/C23H17NO5S/c25-21(14-30(28,29)13-15-6-2-1-3-7-15)24-16-10-11-19-20(12-16)23(27)18-9-5-4-8-17(18)22(19)26/h1-12H,13-14H2,(H,24,25)
    • InChI Key: ZXRARWFUIUZWAB-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2C(=C1)C(=O)C1=C(C=CC=C1)C2=O)(=O)CS(CC1=CC=CC=C1)(=O)=O

Computed Properties

  • Exact Mass: 419.08274382g/mol
  • Monoisotopic Mass: 419.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 768.8±60.0 °C(Predicted)
  • pka: 11.31±0.20(Predicted)

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2982-0202-2μmol
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
2μl
$57.0 2023-04-28
Life Chemicals
F2982-0202-5μmol
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
5μl
$63.0 2023-04-28
Life Chemicals
F2982-0202-10μmol
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
10μl
$69.0 2023-04-28
Life Chemicals
F2982-0202-20μmol
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
20μl
$79.0 2023-04-28
Life Chemicals
F2982-0202-1mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
1mg
$54.0 2023-04-28
Life Chemicals
F2982-0202-2mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
2mg
$59.0 2023-04-28
Life Chemicals
F2982-0202-3mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
3mg
$63.0 2023-04-28
Life Chemicals
F2982-0202-4mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
4mg
$66.0 2023-04-28
Life Chemicals
F2982-0202-5mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
5mg
$69.0 2023-04-28
Life Chemicals
F2982-0202-10mg
N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-2-phenylmethanesulfonylacetamide
923460-14-4 90%+
10mg
$79.0 2023-04-28
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.